Cas no 112217-85-3 (N-(2-(Piperidin-1-yl)cyclopentyl)aniline)

N-(2-(Piperidin-1-yl)cyclopentyl)aniline is a synthetic organic compound featuring a cyclopentyl core substituted with a piperidine moiety and an aniline group. This structure imparts versatility in pharmaceutical and chemical research, particularly as an intermediate in the synthesis of bioactive molecules. Its piperidine and aniline functionalities enhance binding affinity in receptor-targeted applications, making it valuable for drug discovery and medicinal chemistry. The compound's rigid cyclopentyl scaffold contributes to conformational stability, aiding in the design of selective ligands. Suitable for controlled reactions, it offers researchers a precise building block for developing novel therapeutics or studying structure-activity relationships. Storage under inert conditions is recommended to maintain stability.
N-(2-(Piperidin-1-yl)cyclopentyl)aniline structure
112217-85-3 structure
Product Name:N-(2-(Piperidin-1-yl)cyclopentyl)aniline
CAS No:112217-85-3
MF:C16H24N2
MW:244.375164031982
CID:1093519
PubChem ID:13805372
Update Time:2025-10-15

N-(2-(Piperidin-1-yl)cyclopentyl)aniline Chemical and Physical Properties

Names and Identifiers

    • N-(2-(Piperidin-1-yl)cyclopentyl)aniline
    • N-(2-piperidin-1-ylcyclopentyl)aniline
    • 112217-85-3
    • DTXSID70550022
    • N-[2-(Piperidin-1-yl)cyclopentyl]aniline
    • Inchi: 1S/C16H24N2/c1-3-8-14(9-4-1)17-15-10-7-11-16(15)18-12-5-2-6-13-18/h1,3-4,8-9,15-17H,2,5-7,10-13H2
    • InChI Key: VFIXTSQXHNWTRH-UHFFFAOYSA-N
    • SMILES: N1(CCCCC1)C1CCCC1NC1C=CC=CC=1

Computed Properties

  • Exact Mass: 244.193948774g/mol
  • Monoisotopic Mass: 244.193948774g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 242
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.8
  • Topological Polar Surface Area: 15.3Ų

N-(2-(Piperidin-1-yl)cyclopentyl)aniline Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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